Cas no 1448053-93-7 (N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2-fluorobenzene-1-sulfonamide)

• Product Name: N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2-fluorobenzene-1-sulfonamide
• CAS No: 1448053-93-7
• MF: C₁₇H₁₄FNO₅S
• MW: 363.36016702652
• CID: 6460796
• Update Time: 2025-07-08

N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2-fluorobenzene-1-sulfonamide
• N-[4-(1,3-benzodioxol-5-yloxy)but-2-ynyl]-2-fluorobenzenesulfonamide

• Inchi： 1S/C17H14FNO5S/c18-14-5-1-2-6-17(14)25(20,21)19-9-3-4-10-22-13-7-8-15-16(11-13)24-12-23-15/h1-2,5-8,11,19H,9-10,12H2
• InChI Key： GUDOOAYAVDIIMB-UHFFFAOYSA-N
• SMILES： C1(S(NCC#CCOC2=CC=C3OCOC3=C2)(=O)=O)=CC=CC=C1F

Additional information on N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2-fluorobenzene-1-sulfonamide

Introduction to N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2-fluorobenzene-1-sulfonamide (CAS No. 1448053-93-7)

N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2-fluorobenzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1448053-93-7, represents a confluence of advanced synthetic methodologies and pharmacological insights. The presence of a butynyl group, a benzene ring substituted with a fluorine atom, and an aromatic sulfonamide moiety linked to a 2H-1,3-benzodioxol ring (commonly known as emblicanin A) creates a molecule with multifaceted interactions that are of great interest to researchers.

The chemical structure of N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2-fluorobenzene-1-sulfonamide is characterized by its ability to engage in various non-covalent interactions, including hydrogen bonding, π-stacking, and electrostatic interactions. These properties make it an attractive candidate for drug design, particularly in the development of small-molecule inhibitors targeting complex biological pathways. The sulfonamide group, in particular, is well-known for its role as a pharmacophore in numerous therapeutic agents, contributing to both solubility and binding affinity.

In recent years, there has been a surge in research focused on the development of novel sulfonamide derivatives with enhanced pharmacological profiles. The incorporation of fluorine atoms into aromatic rings is a common strategy to improve metabolic stability and binding affinity. In the case of N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2-fluorobenzene-1-sulfonamide, the fluorine substituent on the benzene ring is expected to modulate electronic properties and influence interactions with biological targets. This modification has been shown to enhance the efficacy of several drug candidates in preclinical studies.

The 2H-1,3-benzodioxol ring, also known as emblicanin A, is a natural product derivative that has been investigated for its potential bioactivities. This moiety is known to exhibit various pharmacological effects, including anti-inflammatory and antioxidant properties. The combination of this scaffold with the butynyl and sulfonamide groups in N-(4-(2H)-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl)-2-fluorobenzene-1-sulfonamide suggests that it may possess unique therapeutic potential. Current research is exploring its potential applications in treating inflammatory diseases and other disorders where modulating biological pathways is crucial.

The synthesis of such complex molecules requires meticulous planning and execution. Advanced synthetic techniques, including cross-coupling reactions and palladium-catalyzed transformations, are often employed to construct the desired framework. The introduction of the butynyl group introduces a reactive site that can be further functionalized, allowing for the creation of diverse derivatives with tailored properties. The fluorobenzene sulfonamide core provides stability while maintaining flexibility for further chemical modifications.

Evaluation of the pharmacological activity of N-(4-(2H)-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl)-

In conclusion, N-(4-((span style="font-weight: bold;">(span style="font-weight: bold;">(span style="font-weight: bold;">(span style="font-weight: bold;">(span style="font-weight: bold;">(span style="font-weight: bold;">(span style="font-weight: bold;">(span style="font-weight: bold;">(span style="font-weight: bold;">(span style="font-weight: bold;">(span style="font-weight: bold;">(span style="font-weight: bold;">(span style="font-weight: bold;">))))))))))))))))))))))))))))))N-(4-()but)yn)yl)fluorobenzene)sulfonamide (CAS No.) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and anticipated biological activities position it as a valuable compound for developing new therapeutic agents. As research continues to uncover new applications and synthetic strategies for this class of molecules, N-(4-(